Cas no 1269293-21-1 (1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde)

1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde is a versatile heterocyclic compound featuring a pyrazole core substituted with a 3-chlorophenyl group and an aldehyde functionality at the 5-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The aldehyde group offers reactivity for further derivatization, enabling the formation of Schiff bases, hydrazones, or other heterocyclic scaffolds. The 3-chlorophenyl moiety enhances electronic properties, influencing binding affinity in bioactive molecules. Its well-defined structure and high purity ensure consistent performance in research and industrial applications, making it a reliable choice for synthetic chemists.

1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde structure

1269293-21-1 structure

Product Name:1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde

CAS No:1269293-21-1

MF:C₁₀H₇ClN₂O

MW:206.62838101387

CID:1089254

PubChem ID:56956058

Update Time:2025-06-06

1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde
- 2-(3-chlorophenyl)pyrazole-3-carbaldehyde
- EN300-1591026
- DTXSID90718985
- AKOS022172685
- 1269293-21-1
- Inchi： 1S/C10H7ClN2O/c11-8-2-1-3-9(6-8)13-10(7-14)4-5-12-13/h1-7H
- InChI Key： QZVSMNQHIXMZJG-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)N1C(C=O)=CC=N1

Computed Properties

Exact Mass: 206.0246905g/mol
Monoisotopic Mass: 206.0246905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 34.9Å²

1-(3-Chlorophenyl)-1H-pyrazole-5-carbaldehyde Pricemore >>

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